![molecular formula C12H13NO8 B2362099 Dimethyl 2,2'-[(2-nitro-1,4-phenylene)bis(oxy)]diacetate CAS No. 83785-12-0](/img/structure/B2362099.png)
Dimethyl 2,2'-[(2-nitro-1,4-phenylene)bis(oxy)]diacetate
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Description
Dimethyl 2,2’-[(2-nitro-1,4-phenylene)bis(oxy)]diacetate is a chemical compound with the CAS Number: 83785-12-0 . Its IUPAC name is methyl [4- (2-methoxy-2-oxoethoxy)-2-nitrophenoxy]acetate . The compound has a molecular weight of 299.24 .
Physical and Chemical Properties Analysis
The compound has a molecular weight of 299.24 . It contains a total of 34 bonds, including 21 non-H bonds, 10 multiple bonds, 9 rotatable bonds, 4 double bonds, 6 aromatic bonds, 1 six-membered ring, 2 esters (aliphatic), 1 nitro group (aromatic), and 2 ethers (aromatic) .Scientific Research Applications
Synthesis of Novel Compounds
Dimethyl 2,2'-[(2-nitro-1,4-phenylene)bis(oxy)]diacetate has been utilized in the synthesis of various novel compounds. For instance, it was used in the creation of (1'E)-7-(Prop-1'-enyl)-2H-benzo[b][1,4]dioxepin-3(4H)-one, which exhibited an intense marine, spicy-vanillic odor. This synthesis involved isomerization and Dieckmann condensation, followed by saponification and decarboxylation (Kraft et al., 2010). Additionally, it has been involved in the efficient synthesis of highly functionalised 5-oxo-4,5-dihydro-1H-pyrroles and 5-oxo-2,5-dihydro-1H-pyrroles derivatives (Souldozi, Dadrass, & Ranjdost, 2010).
Anti-HIV Activity
A study on the preparation of new [60]fullerene derivatives, utilizing dimethyl 2,2'-(1,4-phenylenebis-(oxy))diacetate, demonstrated these derivatives' pronounced activities against Human Immunodeficiency Virus (HIV) replication. The research established correlations between the structures of these fullerene derivatives and their antiviral activity, highlighting the potential medicinal applications of this compound in developing HIV treatments (Voronov et al., 2020).
Extraction Abilities Toward Heavy Metal Cations
This compound has also been used in synthesizing new lactam ionophores with noteworthy extraction abilities towards heavy metal cations like lithium, sodium, potassium, cobalt, mercury, and lead. The synthesis involved aminolysis with diamine compounds, and the resultant ionophores showed promising results in the extraction studies (Ertul, 2010).
Catalysts for Carbon-Carbon Bond Formation
In the field of catalysis, derivatives of this compound have been used to synthesize catalysts for carbon-carbon bond formation. Specifically, 2,6-Bis(2-oxazolinyl)phenylplatinum(II) NCN pincer complexes were synthesized, showcasing the utility of this compound in organometallic chemistry and catalysis (Fossey & Richards, 2004).
Vibrational and Crystal Structure Analysis
The compound has been the subject of vibrational and crystal structure analyses, aiding in the understanding of its physical and chemical properties. Such analyses have provided insights into inter-molecular bonding and the impact of crystal packing forces on the solid-state structure of the compound (Cunning et al., 2011).
Properties
IUPAC Name |
methyl 2-[4-(2-methoxy-2-oxoethoxy)-3-nitrophenoxy]acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO8/c1-18-11(14)6-20-8-3-4-10(9(5-8)13(16)17)21-7-12(15)19-2/h3-5H,6-7H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKSRMFSVFZGLSP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)COC1=CC(=C(C=C1)OCC(=O)OC)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO8 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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